PPARγ Agonist Activity: 6,7- vs. 9,10-Regioisomer
The 6,7-dihydroxy substitution pattern fundamentally alters biological activity compared to the more extensively studied 9,10-regioisomer. 9,10-Dihydroxyoctadecanoic acid is well-documented as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of adipogenesis and insulin sensitivity . In contrast, the 6,7-isomer has not demonstrated comparable PPARγ activation in published assays, underscoring the critical importance of hydroxyl positioning for receptor engagement [1]. Researchers investigating PPARγ-mediated pathways must therefore select the appropriate regioisomer based on specific activation requirements.
9,10-isomer: partial PPARγ agonist activity
| Evidence Dimension | PPARγ Agonist Activity |
|---|---|
| Target Compound Data | No published evidence of PPARγ agonist activity |
| Comparator Or Baseline | 9,10-Dihydroxyoctadecanoic acid demonstrates partial agonist activity |
| Quantified Difference | Qualitative difference; 9,10-isomer active, 6,7-isomer not established |
| Conditions | PPARγ transactivation assay (inferred from class behavior) |
Why This Matters
For studies targeting PPARγ signaling, selection of the correct regioisomer is essential, as the 6,7-isomer cannot substitute for the 9,10-isomer in receptor activation experiments.
- [1] PubChem. 6,7-Dihydroxyoctadecanoic acid: Biological activity summary. View Source
